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Compound of Interest

Compound Name: Ammonium dihydrogen phosphate

Cat. No.: B147845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of ammonium dihydrogen phosphate
(NH4H2PO4), a compound of significant interest across various scientific disciplines. This

document elucidates its chemical nomenclature, physical and chemical properties, and its

applications in experimental research, with a focus on methodologies relevant to scientific and

drug development professionals.

Synonyms and Alternative Names
In scientific literature, NH4H2PO4 is referred to by a multitude of synonyms and alternative

names. A comprehensive list is provided in Table 1 to aid in literature searches and chemical

inventory management.

Table 1: Synonyms and Alternative Names for NH4H2PO4
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Primary Name Synonyms and Alternative Names

Ammonium dihydrogen phosphate Monoammonium phosphate (MAP)[1][2]

Ammonium phosphate, monobasic[3][4]

Primary ammonium phosphate[3][5]

Ammonium biphosphate[3][6]

Ammonium acid phosphate[5][7]

Ammonium dihydrogen orthophosphate[3][5]

Monoammonium orthophosphate[3][6]

Phosphoric acid, monoammonium salt[3]

ADP (Abbreviation)[1]

Azanium dihydrogen phosphate (IUPAC Name)

[3]

Ammonium diacid phosphate[3][4]

Dihydrogen ammonium phosphate[3][7]

Monoammonium dihydrogen orthophosphate[3]

Quantitative Data
A summary of the key quantitative physical and chemical properties of NH4H2PO4 is presented

in Table 2. This data is essential for experimental design, solution preparation, and safety

considerations.

Table 2: Quantitative Properties of NH4H2PO4
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Property Value Conditions

Molar Mass 115.025 g/mol -

Appearance White crystals -

Density 1.80 g/cm³ -

Melting Point 190 °C (374 °F; 463 K)[1] -

Solubility in Water 36 g/100 mL[1] 20 °C

173 g/100 mL[1] 100 °C

pH of Solution 4 to 4.5[8] 5% solution at 20°C

Crystal Structure Tetragonal[1] -

Refractive Index (nD) n_o = 1.522, n_e = 1.478 Optical wavelengths[1]

Experimental Protocols
This section details methodologies for key experiments involving NH4H2PO4, providing a

foundation for laboratory application.

Crystal Growth of NH4H2PO4
High-quality single crystals of NH4H2PO4 are utilized in optical and electronic applications.[1]

The following protocol describes a common method for their growth.

Objective: To grow single crystals of ammonium dihydrogen phosphate from a

supersaturated aqueous solution.

Materials:

Ammonium dihydrogen phosphate (NH4H2PO4), high purity

Distilled or deionized water

Beaker or crystallizing dish
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Heating plate with magnetic stirring capability

Magnetic stir bar

Seed crystal of NH4H2PO4 (optional, for growing larger single crystals)

Nylon thread or fishing line (optional)

Spatula

Filter paper

Procedure:

Solution Preparation: Prepare a supersaturated solution of NH4H2PO4 by dissolving an

excess amount of the salt in hot distilled water (e.g., 60-80°C) with continuous stirring. A

good starting point is to dissolve approximately 6 tablespoons of monoammonium phosphate

into 1/2 cup of very hot water.[1]

Saturation and Filtration: Continue adding NH4H2PO4 until no more salt dissolves, indicating

a saturated solution at that temperature. Filter the hot solution through filter paper to remove

any undissolved particles.

Crystallization:

Spontaneous Nucleation: Allow the filtered solution to cool slowly and undisturbed to room

temperature. Small crystals will begin to form at the bottom of the container.

Seeded Growth: To grow a larger, single crystal, select a small, well-formed crystal from a

previous batch (a seed crystal). Tie the seed crystal to a nylon thread and suspend it in the

center of the freshly prepared, filtered, and slightly cooled supersaturated solution. Ensure

the seed crystal is fully submerged and not touching the sides or bottom of the container.

Crystal Harvesting and Drying: Once the crystals have reached the desired size, carefully

remove them from the solution. Gently pat them dry with a lint-free cloth or filter paper.

Use of NH4H2PO4 in Protein Crystallography
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Ammonium dihydrogen phosphate is a common component of crystallization screens used

to determine the three-dimensional structure of proteins. It acts as a precipitant, reducing the

solubility of the protein to promote crystallization.

Objective: To set up a protein crystallization trial using the vapor diffusion method with

NH4H2PO4 as a precipitant.

Materials:

Purified protein solution (typically 5-10 mg/mL)

Crystallization screening solution containing NH4H2PO4 (various concentrations and pH

values)

Crystallization plates (e.g., 24-well or 96-well)

Pipettes and tips for small volumes (microliter range)

Microscope for observing crystal growth

Procedure (Sitting Drop Vapor Diffusion):

Plate Setup: Pipette a reservoir solution (typically 500 µL) containing a specific concentration

of NH4H2PO4 and buffer into the reservoir of a crystallization well.

Drop Preparation: In the smaller, central post of the well, pipette a small volume (e.g., 1 µL)

of the protein solution.

Mixing: To the protein drop, add an equal volume (e.g., 1 µL) of the reservoir solution. Mix

gently by pipetting up and down, avoiding the introduction of air bubbles.

Sealing: Seal the well with clear tape or a cover slip to create a closed system.

Equilibration: Over time, water will evaporate from the drop and equilibrate with the higher

salt concentration in the reservoir. This slowly increases the concentration of both the protein

and the precipitant (NH4H2PO4) in the drop, leading to supersaturation and, ideally, crystal

formation.
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Observation: Regularly inspect the drops under a microscope over several days to weeks for

the appearance of crystals.

Signaling Pathways and Logical Relationships
The phosphate ion (PO4³⁻), which is the anionic component of NH4H2PO4, plays a crucial role

in numerous cellular signaling pathways. Understanding these pathways is vital for drug

development, as they are often targets for therapeutic intervention.

Role of Extracellular Phosphate in the Raf/MEK/ERK
Signaling Pathway
Extracellular inorganic phosphate (Pi) can act as a signaling molecule, influencing cellular

processes by activating specific pathways. One such pathway is the Raf/MEK/ERK cascade,

which is involved in cell proliferation, differentiation, and survival.[2]

Extracellular Phosphate (Pi) Signaling via Raf/MEK/ERK Pathway
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Caption: Extracellular Pi signaling through the Raf/MEK/ERK pathway.

Experimental Workflow for Investigating Phosphate-
Induced Signaling
The following workflow outlines a general approach to studying the effects of extracellular

phosphate on a specific signaling pathway in a cell culture model.
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Workflow for Studying Phosphate-Induced Cellular Signaling

1. Cell Culture
(e.g., Osteoblasts, Endothelial cells)

2. Serum Starvation
(Synchronize cells)

3. Phosphate Treatment
(Varying concentrations and time points)

4. Cell Lysis
(Extract proteins)

5. Protein Quantification
(e.g., BCA assay)

6. Western Blot Analysis
(Detect phosphorylated proteins)

7. Data Analysis
(Quantify protein expression)

8. Conclusion
(Effect of phosphate on signaling)
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Caption: A typical experimental workflow for analyzing phosphate signaling.
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This technical guide provides a foundational understanding of ammonium dihydrogen
phosphate for its application in scientific research. The provided data and protocols are

intended to be a starting point for further investigation and development of novel experimental

approaches.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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